Cas no 2248393-41-9 (3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid
• CAS No: 2248393-41-9
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• CID: 5882115
• PubChem ID: 137937589
• Update Time: 2025-10-31

3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6508953
• 4-Methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]-5-nitrobenzoic acid
• 2248393-41-9
• 3-{[(tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid
• 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid

• Inchi： 1S/C13H16N2O6/c1-7-9(14-12(18)21-13(2,3)4)5-8(11(16)17)6-10(7)15(19)20/h5-6H,1-4H3,(H,14,18)(H,16,17)
• InChI Key： QRDRFMDYYVBYHQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)C=C(C=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.10083623g/mol
• Monoisotopic Mass: 296.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid (CAS No. 2248393-41-9)

3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2248393-41-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and an amide functionality. The tert-butoxy carbonyl (Boc) group in its structure serves as a protective group for the amine moiety, making it a valuable intermediate in synthetic chemistry and drug development processes.

The molecular structure of 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid consists of a benzene ring substituted with a nitro group at the 5-position and a methyl group at the 4-position. The presence of the Boc-amino group at the 3-position enhances its utility in peptide synthesis and other biochemical applications. This compound is particularly noteworthy for its role in the development of novel therapeutic agents, where its structural features contribute to improved pharmacokinetic properties and enhanced binding affinity to biological targets.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that nitroaromatic derivatives exhibit potent effects on various biological pathways, including inflammation, oxidative stress, and enzyme inhibition. The nitro group in 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid can be reduced to an amine under specific conditions, which allows for further functionalization and modification. This reactivity makes it a versatile building block for synthesizing more complex molecules with tailored pharmacological properties.

The Boc-protection of the amino group in this compound is crucial for maintaining stability during synthetic procedures. The Boc group is known for its stability under basic conditions, which is beneficial for multi-step syntheses involving strong bases or nucleophiles. This protective feature ensures that the amino functionality remains intact until it is selectively deprotected when required, making 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid an indispensable tool in medicinal chemistry laboratories.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those incorporating aromatic rings with functional groups that can interact with biological targets. The combination of a nitro group and an amide moiety in 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid positions it as a promising candidate for further investigation in therapeutic applications. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

The 4-methyl substitution on the benzene ring influences the electronic properties of the molecule, affecting its reactivity and binding affinity. This structural feature can be exploited to fine-tune the pharmacological profile of derivatives derived from this compound. For instance, modifications at the 4-position can alter the solubility, metabolic stability, and target specificity of the final drug candidates.

In academic research, 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid has been employed in studies aimed at understanding the mechanisms of action of nitroaromatic compounds. These studies often involve computational modeling and experimental validation to elucidate how structural modifications impact biological activity. The insights gained from such research contribute to the development of more effective drugs with reduced side effects.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for active pharmaceutical ingredients (APIs). Companies engaged in drug development are continuously seeking novel intermediates that can streamline synthetic routes and improve yields. The versatility of 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid makes it a valuable asset in their arsenal.

From a synthetic chemistry perspective, this compound serves as a model system for studying reaction mechanisms and developing new methodologies. Its unique structure allows chemists to explore various transformations, including nucleophilic aromatic substitution, reduction reactions, and coupling reactions. These studies not only advance fundamental chemical knowledge but also provide practical tools for industrial applications.

The safety profile of 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid is another critical consideration in its application within pharmaceutical research. While it does not pose significant health risks under controlled laboratory conditions, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 3-{[(Tert-butoxy)carbonyl]amino}-4-methyl-5-nitrobenzoic acid (CAS No. 2248393-41-9) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for nitroaromatic derivatives, compounds like this one will undoubtedly play a pivotal role in advancing medical science.